Cas no 1804795-47-8 (5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804795-47-8
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4836054
• Update Time: 2025-06-15

5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3INO2/c1-4-5(3-14)7(6(12)2-13-4)15-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： IEWMINKVOCYXAZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(CO)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4

Additional information on 5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol

Research Briefing on 5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804795-47-8)

The compound 5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804795-47-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and iodo substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and agrochemicals. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential clinical utility.

One of the key advancements in the research of 5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol is its application in the design of kinase inhibitors. Kinases play a critical role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The structural features of this compound, including the pyridine core and the trifluoromethoxy group, contribute to its ability to interact with the ATP-binding sites of various kinases. Recent in vitro studies have demonstrated its inhibitory activity against specific kinase targets, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization.

In addition to its therapeutic potential, 5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol has also been explored in the field of agrochemicals. The trifluoromethoxy group, known for its lipophilicity and metabolic stability, enhances the compound's ability to penetrate plant tissues and resist degradation. Recent field trials have indicated its efficacy as a fungicide, particularly against pathogens that affect staple crops. The compound's mode of action involves the disruption of fungal cell wall synthesis, making it a valuable candidate for addressing resistance issues in existing agrochemicals.

The synthesis of 5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol has been a focal point of recent research, with several novel methodologies being developed to improve yield and scalability. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the iodo substituent, followed by selective oxidation to yield the methanol derivative. These synthetic routes have been optimized to minimize byproduct formation and reduce environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical and agrochemical manufacturing.

Despite these advancements, challenges remain in the development of 5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and preclinical studies. Recent efforts have focused on the design of prodrugs and formulation strategies to enhance the compound's pharmacokinetic profile. Additionally, computational modeling and high-throughput screening are being employed to identify derivatives with improved selectivity and potency.

In conclusion, 5-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804795-47-8) represents a versatile scaffold with significant potential in both therapeutic and agrochemical applications. Ongoing research aims to elucidate its full pharmacological profile and optimize its properties for clinical and agricultural use. The compound's unique structural features and demonstrated biological activities make it a promising candidate for future development, and further studies are expected to uncover additional applications and benefits.